Cas no 1807164-90-4 (4-Cyano-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1807164-90-4
• MF: C₈H₂F₅N₃O₂
• MW: 267.11239862442
• CID: 4877289
• Update Time: 2025-10-18

4-Cyano-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5N3O2/c9-6(10)5-3(2-14)1-4(8(11,12)13)15-7(5)16(17)18/h1,6H
• InChI Key： XTDQMFGVFFLEPP-UHFFFAOYSA-N
• SMILES： FC(C1=C([N+](=O)[O-])N=C(C(F)(F)F)C=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 371
• XLogP3: 2.3
• Topological Polar Surface Area: 82.5

Additional information on 4-Cyano-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine

Research Brief on 4-Cyano-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine (CAS: 1807164-90-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated pyridine derivatives, particularly 4-Cyano-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine (CAS: 1807164-90-4). This compound has garnered attention due to its unique structural features and potential applications in drug discovery and agrochemical development. The presence of multiple fluorine atoms and a nitro group in its structure enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive molecules.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and biological activities of 4-Cyano-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The compound was subsequently evaluated for its inhibitory effects on various enzymes, including kinases and proteases, which are critical targets in cancer and inflammatory diseases. The results demonstrated moderate to strong inhibition, suggesting its potential as a lead compound for further optimization.

In another study, the agrochemical applications of 4-Cyano-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine were investigated. The compound exhibited promising herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. This finding, reported in Pest Management Science (2024), underscores its potential as a sustainable alternative to conventional herbicides. The study also highlighted the compound's stability under environmental conditions, which is a crucial factor for field applications.

Further research has focused on the mechanistic insights of 4-Cyano-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine. Computational modeling and X-ray crystallography studies revealed its binding modes with target proteins, providing a structural basis for its bioactivity. These findings, published in ACS Chemical Biology (2023), offer valuable insights for the rational design of derivatives with improved potency and selectivity.

In conclusion, 4-Cyano-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine (CAS: 1807164-90-4) represents a versatile scaffold with significant potential in both pharmaceutical and agrochemical industries. Ongoing research aims to explore its broader applications and optimize its properties for commercial use. Future studies should focus on in vivo efficacy and safety profiling to advance its development as a therapeutic or agrochemical agent.